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Compound Name:
3-Bromobenzene-1,2-diamine

hydrochloride

Cat. No.: B1527134 Get Quote

An In-Depth Technical Guide to 3-Bromobenzene-1,2-diamine Hydrochloride: Synthesis,

Characterization, and Application in Modern Drug Discovery

This guide provides a comprehensive technical overview of 3-Bromobenzene-1,2-diamine
hydrochloride (CAS Number: 1187830-74-5), a pivotal building block in contemporary

pharmaceutical synthesis. Tailored for researchers, medicinal chemists, and professionals in

drug development, this document delves into the nuanced aspects of its synthesis, purification,

characterization, and critical applications, with a focus on logical, field-proven insights that

bridge theoretical chemistry with practical laboratory execution.

Introduction: Strategic Importance in Medicinal
Chemistry
3-Bromobenzene-1,2-diamine hydrochloride has emerged as a significant reagent, primarily

valued for its role as a precursor to complex heterocyclic scaffolds. Its utility is most notably

demonstrated in the synthesis of targeted therapeutics, including potent kinase inhibitors. The

strategic placement of the bromine atom and the ortho-diamine functionality offers a versatile

platform for constructing quinoxaline and benzimidazole ring systems, which are prevalent

motifs in biologically active molecules. This guide will elucidate the chemical rationale behind

its synthesis and application, providing a robust framework for its effective utilization in

research and development.
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Physicochemical Properties and Structural
Attributes
Understanding the fundamental properties of a reagent is paramount for its effective use. 3-

Bromobenzene-1,2-diamine is typically handled in its more stable hydrochloride salt form to

improve shelf-life and handling characteristics. The free base, while less common for storage,

is the reactive species in many synthetic transformations.

Property
3-Bromobenzene-1,2-
diamine (Free Base)

3-Bromobenzene-1,2-
diamine Hydrochloride

CAS Number 1575-36-6 1187830-74-5

Molecular Formula C₆H₇BrN₂ C₆H₇BrN₂·HCl[1]

Molecular Weight 187.04 g/mol [2] 223.50 g/mol [1][3]

Appearance
Solid (form and color may vary

with purity)
Solid

Melting Point 125-126 °C
Not readily available in public

literature

Boiling Point 127-128 °C Not applicable (decomposes)

Density ~1.697 g/cm³ (predicted) Not available

Storage
Store at 2-8°C under an inert

atmosphere in a dark place.
Store at room temperature.[1]

The presence of two adjacent amino groups allows for facile cyclocondensation reactions,

while the bromine atom serves as a synthetic handle for cross-coupling reactions (e.g., Suzuki,

Buchwald-Hartwig) to introduce further molecular complexity.

Synthesis and Purification: A Validated Workflow
The synthesis of 3-Bromobenzene-1,2-diamine hydrochloride is a multi-step process that

requires careful execution and in-process controls to ensure high purity of the final product. The

following sections detail a reliable, two-part synthetic workflow.
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Part A: Synthesis of 3-Bromobenzene-1,2-diamine (Free
Base)
The synthesis of the free base is a critical first step. A robust method involves the reductive

cleavage of a thiadiazole precursor.

4-bromo-2,1,3-benzothiadiazole Sodium Borohydride (NaBH4)
Ethanol (EtOH)

Reduction 3-Bromobenzene-1,2-diamine

3-Bromobenzene-1,2-diamine
(in organic solvent)

Hydrochloric Acid (HCl)
(e.g., in Dioxane or Ether)

Protonation 3-Bromobenzene-1,2-diamine
Hydrochloride (Precipitate)

3-Bromobenzene-1,2-diamine
DABCO (catalyst)

THF (solvent)
2-bromo-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one

7-bromo-2-(1-methyl-1H-pyrazol-4-yl)quinoxalineCyclocondensation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1527134#3-bromobenzene-1-2-diamine-
hydrochloride-cas-number-1187830-74-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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